Cas no 1932648-46-8 ((1R)-1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1932648-46-8
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• CID: 5779509
• PubChem ID: 131183163
• Update Time: 2025-06-09

(1R)-1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1936473
• 1932648-46-8

• Inchi： 1S/C8H5BrF4O/c9-6-3-4(10)1-2-5(6)7(14)8(11,12)13/h1-3,7,14H/t7-/m1/s1
• InChI Key： QUNRYKLHPBGAPI-SSDOTTSWSA-N
• SMILES： BrC1C=C(C=CC=1[C@H](C(F)(F)F)O)F

Computed Properties

• Exact Mass: 271.94599g/mol
• Monoisotopic Mass: 271.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1R)-1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1932648-46-8)

The compound (1R)-1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1932648-46-8) is a chiral fluorinated alcohol derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromine and fluorine substituents on the aromatic ring, along with a trifluoroethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereoselective properties and applications in asymmetric synthesis.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. (1R)-1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol aligns with this trend, as its trifluoroethyl group is known to improve lipophilicity and resistance to enzymatic degradation. This makes it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

The compound's CAS No. 1932648-46-8 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, chiral purity, and applications in medicinal chemistry. Recent studies highlight its role in the synthesis of protease inhibitors and kinase modulators, which are critical in treating diseases like cancer and viral infections. Additionally, its environmental persistence and degradation pathways are topics of interest for sustainability-focused research.

From a technical perspective, (1R)-1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol exhibits notable stereochemical stability, which is essential for reproducibility in large-scale production. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its enantiomeric excess and structural integrity. The compound's melting point, solubility, and reactivity are also key parameters for researchers optimizing synthetic protocols.

In the context of green chemistry, there is a push to develop more sustainable methods for synthesizing fluorinated compounds like (1R)-1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol. Catalytic asymmetric reduction and biocatalysis are emerging as eco-friendly alternatives to traditional approaches. These innovations align with global efforts to reduce the environmental footprint of chemical manufacturing while maintaining high yields and selectivity.

Looking ahead, (1R)-1-(2-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-ol is poised to play a pivotal role in advancing precision medicine and material science. Its versatility as a building block for high-value intermediates underscores its importance in both academic and industrial settings. As research continues, this compound is likely to feature prominently in patents and publications, further solidifying its status as a key player in modern chemistry.